Mulberrin

• CAS No.: 62949-79-5
• Product Name: Mulberrin
• Molecular Formula: C25H26O6
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 2-(2,4-dihydroxyphenyl)-5,7-dihydroxy-3,8-bis(3-methylbut-2-enyl)chromen-4-one
• Standard InChI: InChI=1S/C25H26O6/c1-13(2)5-8-17-20(28)12-21(29)22-23(30)18(9-6-14(3)4)24(31-25(17)22)16-10-7-15(26)11-19(16)27/h5-7,10-12,26-29H,8-9H2,1-4H3
• Standard InChIKey: UWQYBLOHTQWSQD-UHFFFAOYSA-N
• SMILES: CC(=CCC1=C(C=C(C2=C1OC(=C(C2=O)CC=C(C)C)C3=C(C=C(C=C3)O)O)O)O)C
• Canonical SMILES: CC(=CCC1=C2C(=C(C=C1O)O)C(=O)C(=C(O2)C3=C(C=C(C=C3)O)O)CC=C(C)C)C
• Appearance: Yellow powder
• Boiling Point: 657.7±55.0 °C
• Melting Point: 153-156 °C
• Physical Description: Solid
• Description: Mulberrin, also known as norartocarpin or kuwanon C, belongs to the class of organic compounds known as 8-prenylated flavones. These are flavones that features a C5-isoprenoid substituent at the 8-position. Thus, mulberrin is considered to be a flavonoid lipid molecule. Mulberrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, mulberrin is primarily located in the membrane (predicted from logP). Outside of the human body, mulberrin can be found in fruits and jackfruit. This makes mulberrin a potential biomarker for the consumption of these food products.
• Synonyms: Kuwanon;KUWANONC;Mulberrin;Mulberrin (Kuwanon C);Mulberrin (Synonyms: Kuwanon C);3,8-Bis(3-methyl-2-butenyl)-2',4',5,7-tetrahydroxyflavone;2-(2,4-Dihydroxyphenyl)-5,7-dihydroxy-3,8-bis(3-methyl-2-butenyl)-4H-1-benzopyran-4-one;2-(2,4-Dihydroxy-phenyl)-5,7-dihydroxy-8-((Z)-3-methyl-but-2-enyl)-3-(3-methyl-but-2-enyl)-1-benzopyran-4-one
• Reference: 1. Xia P, Gao X, Duan L, Zhang W, Sun YF. Mulberrin (Mul) reduces spinal cord injury (SCI)-induced apoptosis, inflammation and oxidative stress in rats via miroRNA-337 by targeting Nrf-2. Biomedicine & Pharmacotherapy. 2018 Nov 1;107:1480-7.; ; 2. Cao W, Dong Y, Zhao W, Lu X, Sun L. Mulberrin attenuates 1-methyl-4-phenyl-1, 2, 3, 6-tetrahydropyridine (MPTP)-induced Parkinson’s disease by promoting Wnt/β-catenin signaling pathway. Journal of chemical neuroanatomy. 2019 Jul 1;98:63-70.; ; 3. Chari VM, Ahmad S, Österdahl BG. 13 C NMR Spectra of Chromeno-and Prenylated Flavones Structure Revision of Mulberrin, Mulberrochromene, Cyclomulberrin and Cyclomulberrochromene. Zeitschrift für Naturforschung B. 1978 Dec 1;33(12):1547-9.
• PubChem Compound: 5481958
• Last Modified: Nov 11 2021